Cas no 315671-27-3 (2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid)

• Product Name: 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid
• CAS No: 315671-27-3
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• MDL: MFCD00301072
• CID: 4786256
• Update Time: 2025-05-20

2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(3-phenylpropanoyl)hydrazino]carbonyl}benzoic acid
• 2-[(3-phenylpropanoylamino)carbamoyl]benzoic acid
• MLS000704336
• ARONIS021418
• HMS2517M21
• STK018372
• SMR000230634
• ST040629
• 2-[N-(3-phenylpropanoylamino)carbamoyl]benzoic acid
• 2-(2-(3-Phenylpropanoyl)hydrazine-1-carbonyl)benzoic acid
• 2-{[2-(3-phenylpropanoyl)hydrazinyl]carbonyl}benzoic acid
• 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid

• MDL： MFCD00301072
• Inchi： 1S/C17H16N2O4/c20-15(11-10-12-6-2-1-3-7-12)18-19-16(21)13-8-4-5-9-14(13)17(22)23/h1-9H,10-11H2,(H,18,20)(H,19,21)(H,22,23)
• InChI Key： CSLYSZRNBSHIRK-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NNC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• XLogP3: 2.1
• Topological Polar Surface Area: 95.5

Additional information on 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid

Comprehensive Overview of 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid (CAS No. 315671-27-3)

2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid (CAS No. 315671-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydrazine and benzoic acid moieties, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for designing novel therapeutic agents.

The compound's molecular structure features a phenylpropanoyl group linked to a hydrazino carbonyl backbone, which is further connected to a benzoic acid moiety. This configuration contributes to its bioactive properties, including potential enzyme inhibition and receptor binding capabilities. Recent studies have highlighted its relevance in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug discovery, 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid is often discussed alongside small molecule inhibitors and biomarker research. Its synthetic versatility allows for modifications that can enhance pharmacokinetic properties, such as oral bioavailability and metabolic stability. These attributes are critical for addressing challenges in chronic disease management, a topic of high interest in modern healthcare.

From a chemical synthesis perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and hydrazide formation. Researchers often optimize these processes to improve yield and purity, which are essential for scaling up production in pharmaceutical manufacturing. The compound's analytical characterization typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure quality control.

Given the growing demand for targeted therapies, 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid is also being investigated for its role in cancer research and autoimmune diseases. Its ability to modulate specific cellular pathways makes it a promising tool for understanding disease mechanisms and developing next-generation drugs. This aligns with the broader industry focus on translational medicine and biomarker-driven therapies.

In summary, 2-{[2-(3-Phenylpropanoyl)hydrazino]carbonyl}benzoic acid (CAS No. 315671-27-3) represents a fascinating intersection of organic chemistry and biomedical research. Its multifunctional design and therapeutic potential position it as a compound of enduring interest in both academic and industrial settings. As research continues to evolve, this molecule may play a pivotal role in addressing unmet medical needs and advancing precision healthcare solutions.